Cas no 915385-11-4 (Benzoic acid, 4-[[2-(2-methylphenoxy)hexyl]oxy]-, ethyl ester)
915385-11-4 structure
Product Name:Benzoic acid, 4-[[2-(2-methylphenoxy)hexyl]oxy]-, ethyl ester
CAS No:915385-11-4
MF:C22H28O4
MW:356.455327033997
CID:748633
PubChem ID:71422972
Update Time:2025-04-19
Benzoic acid, 4-[[2-(2-methylphenoxy)hexyl]oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[2-(2-methylphenoxy)hexyl]oxy]-, ethyl ester
- ethyl 4-[2-(2-methylphenoxy)hexoxy]benzoate
- DTXSID70841942
- 915385-11-4
- CHEMBL2269892
- Ethyl 4-{[2-(2-methylphenoxy)hexyl]oxy}benzoate
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- Inchi: 1S/C22H28O4/c1-4-6-10-20(26-21-11-8-7-9-17(21)3)16-25-19-14-12-18(13-15-19)22(23)24-5-2/h7-9,11-15,20H,4-6,10,16H2,1-3H3
- InChI Key: BPCMKNSIRUNMDX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C)C(COC1C=CC(C(=O)OCC)=CC=1)CCCC
Computed Properties
- Exact Mass: 356.19875937g/mol
- Monoisotopic Mass: 356.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 44.8Ų
Benzoic acid, 4-[[2-(2-methylphenoxy)hexyl]oxy]-, ethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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